Ethane-1,2-diamine;octadecanoic acid;phosphoric acid
Overview
Description
Ethane-1,2-diamine, octadecanoic acid, and phosphoric acid are three important chemicals used in scientific research for various purposes. Ethane-1,2-diamine is a diamine compound that is commonly used as a building block in the synthesis of various organic compounds. Octadecanoic acid, also known as stearic acid, is a saturated fatty acid that is widely used in the production of various cosmetics, soaps, and detergents. Phosphoric acid is a mineral acid that is commonly used as a pH adjuster in various industrial processes.
Mechanism of Action
The mechanism of action of ethane-1,2-diamine, octadecanoic acid, and phosphoric acid varies depending on their specific applications. Ethane-1,2-diamine can act as a chelating agent, a ligand, or a nucleophile in various chemical reactions. Octadecanoic acid can act as a surfactant, an emulsifier, or a thickener in various formulations. Phosphoric acid can act as a proton donor or acceptor in various acid-base reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethane-1,2-diamine, octadecanoic acid, and phosphoric acid vary depending on their specific applications. Ethane-1,2-diamine has been found to exhibit antifungal, antibacterial, and antitumor activities in various studies. Octadecanoic acid has been found to have a cholesterol-lowering effect and to improve insulin sensitivity in various studies. Phosphoric acid has been found to have a role in bone mineralization and to regulate acid-base balance in various studies.
Advantages and Limitations for Lab Experiments
The advantages and limitations of using ethane-1,2-diamine, octadecanoic acid, and phosphoric acid in lab experiments vary depending on their specific applications. Ethane-1,2-diamine is a versatile building block that can be used in various synthetic routes, but it can also be toxic and corrosive. Octadecanoic acid is a readily available and inexpensive material that can be used in various formulations, but it can also be prone to oxidation and rancidity. Phosphoric acid is a strong acid that can be used as a pH adjuster, but it can also be hazardous and corrosive.
Future Directions
There are many possible future directions for the research and development of ethane-1,2-diamine, octadecanoic acid, and phosphoric acid. Some possible areas of interest include the synthesis of new derivatives of ethane-1,2-diamine with improved properties, the development of new applications for octadecanoic acid in the fields of biomedicine and nanotechnology, and the investigation of the role of phosphoric acid in various physiological processes. Other possible future directions include the optimization of the synthesis methods for these chemicals, the improvement of their safety and environmental profiles, and the development of new analytical methods for their detection and quantification.
Scientific Research Applications
Ethane-1,2-diamine is commonly used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. Octadecanoic acid is widely used in the production of various cosmetics, soaps, and detergents. Phosphoric acid is commonly used as a pH adjuster in various industrial processes, including the production of fertilizers, detergents, and food additives.
properties
IUPAC Name |
ethane-1,2-diamine;octadecanoic acid;phosphoric acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H36O2.C2H8N2.H3O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;3-1-2-4;1-5(2,3)4/h2-17H2,1H3,(H,19,20);1-4H2;(H3,1,2,3,4) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVVCEMHZXXJLOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)O.C(CN)N.OP(=O)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H47N2O6P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00142873 |
Source
|
| Record name | Stearic acid, compound with ethane-1,2-diamine phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00142873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
442.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
100021-84-9 |
Source
|
| Record name | Octadecanoic acid, compd. with 1,2-ethanediamine phosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=100021-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Stearic acid, compound with ethane-1,2-diamine phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100021849 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Stearic acid, compound with ethane-1,2-diamine phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00142873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Stearic acid, compound with ethane-1,2-diamine phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.099.135 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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